Cas no 72934-36-2 (1-(4-Chlorophenyl)cyclopropanamine)

• Product Name: 1-(4-Chlorophenyl)cyclopropanamine
• CAS No: 72934-36-2
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD07371527
• CID: 551317
• PubChem ID: 11344213
• Update Time: 2025-06-07

1-(4-Chlorophenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)cyclopropanamine
• 1-(4-chlorophenyl)cyclopropan-1-amine
• 1-(4-Chlorophenyl)cyclopropylamine
• 1-(4-CHLORO-PHENYL)-CYCLOPROPYLAMINE
• Cyclopropanamine, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-1-cyclopropanamine
• 1-(4-chlorophenyl)cyclopropanamine(SALTDATA: HCl)
• 1-(4-chlorophenyl)-cyclopropylamine
• 1-(4-Chlorphenyl)cyclopropylamin
• CYCLOPROPANAMINE,1-(4-CHLOROPHENYL)
• [1-(4-chlorophenyl)cyclopropyl]amine hydrochloride
• MUJWLBCYTZYEQA-UHFFFAOYSA-N
• SBB052391
• 1-(4-Chloro-phenyl)cyclopropylamine
• Cyclopropanamine,1-(4-chlorophenyl)-
• AB32576
• 1-(4-chlorophenyl)-1-cyclopro
• TS-02268
• MFCD07371527
• 72934-36-2
• SCHEMBL668905
• DTXSID80462925
• CCG-358181
• EN300-75136
• FT-0683184
• CS-0002341
• A837674
• N10813
• Z381654482
• AKOS000773663
• SY044959
• ALBB-014859

• MDL： MFCD07371527
• Inchi： 1S/C9H10ClN/c10-8-3-1-7(2-4-8)9(11)5-6-9/h1-4H,5-6,11H2
• InChI Key： MUJWLBCYTZYEQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CC1)N

Computed Properties

• Exact Mass: 167.05000
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Experimental Properties

• PSA: 26.02000
• LogP: 2.98810

1-(4-Chlorophenyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chlorophenyl)cyclopropanamine

1-(4-Chlorophenyl)cyclopropanamine: A Comprehensive Overview

1-(4-Chlorophenyl)cyclopropanamine (CAS No. 72934-36-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropane ring and a 4-chlorophenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 1-(4-Chlorophenyl)cyclopropanamine is defined by its cyclopropane ring, which imparts unique conformational constraints and electronic properties. The presence of the 4-chlorophenyl group further enhances its pharmacological profile by influencing its solubility, stability, and interaction with biological targets. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the diverse biological activities of 1-(4-Chlorophenyl)cyclopropanamine. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Chlorophenyl)cyclopropanamine exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action appears to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in depression.

In addition to its antidepressant properties, 1-(4-Chlorophenyl)cyclopropanamine has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic properties of 1-(4-Chlorophenyl)cyclopropanamine have also been extensively studied. Its low molecular weight and lipophilic nature allow for good oral bioavailability and tissue distribution. This makes it an attractive candidate for oral administration in therapeutic applications. Furthermore, the compound has demonstrated favorable metabolic stability, with minimal first-pass metabolism, which can enhance its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Chlorophenyl)cyclopropanamine in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In the realm of drug discovery, 1-(4-Chlorophenyl)cyclopropanamine serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying the substituents on the cyclopropane ring or the phenyl group, researchers can optimize the compound's pharmacological properties for specific therapeutic targets. This flexibility in chemical modification has led to the identification of several analogs with enhanced potency and selectivity.

The synthetic accessibility of 1-(4-Chlorophenyl)cyclopropanamine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One commonly used method involves the reaction of 4-chlorobenzaldehyde with propargylamine followed by cyclopropanation using a suitable catalyst. These synthetic strategies not only ensure high yields but also allow for easy scale-up for commercial production.

In conclusion, 1-(4-Chlorophenyl)cyclopropanamine (CAS No. 72934-36-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.